Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-(4-thiophen-3-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H17NO3S/c19-17(13-1-2-15-16(9-13)21-11-20-15)18-6-3-12(4-7-18)14-5-8-22-10-14/h1-2,5,8-10,12H,3-4,6-7,11H2
• InChI Key: LXQQLKDOPUJMCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone, commonly known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathways of B cells and is essential for their survival and activation. TAK-659 has been identified as a potential therapeutic agent for the treatment of B cell malignancies and autoimmune diseases.

Scientific Research Applications

Scientific Research Applications of Similar Compounds

1. Drug Metabolism and Disposition

Compounds with structural similarities to Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone are often studied for their metabolism and disposition within the human body. For example, research on the orexin 1 and 2 receptor antagonist SB-649868, which shares a complex structure, has shown insights into drug metabolism pathways, highlighting the principal routes of metabolism via oxidation and the identification of metabolites (Renzulli et al., 2011).

2. Environmental and Occupational Exposures

Studies on environmental phenols, such as benzophenone-3, provide insight into the widespread human exposure to chemical compounds used in consumer products, their metabolic pathways, and potential health implications (Watkins et al., 2015). This research is crucial for understanding how similar compounds might affect human health and the environment.

3. Analytical Techniques in Toxicology

Research also focuses on developing and applying analytical techniques to identify and quantify xenobiotics and their metabolites in biological samples, as seen in studies involving NMR spectroscopy for poisoning cases. Such techniques are essential for understanding the pharmacokinetics and toxicological profiles of complex compounds (Imbenotte et al., 2003).

4. Mechanisms of Action and Receptor Studies

Investigating the mechanisms of action, including receptor studies, is another vital research area. For instance, understanding how kappa opioid agonists mediate their effects through kappa opiate receptors provides insights into the pharmacodynamics of these compounds and potential therapeutic applications (Pfeiffer et al., 1986).